Cas no 618098-30-9 (1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 618098-30-9
• MF: C₁₅H₁₁ClFN₃
• MW: 287.719345331192
• MDL: MFCD04122812
• CID: 955313
• PubChem ID: 4277230
• Update Time: 2025-06-15

1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE
• 2-(3-chlorophenyl)-5-(4-fluorophenyl)pyrazol-3-amine
• PC4248
• DTXSID50401482
• AKOS009476552
• 5-Amino-1-(3-chlorophenyl)-3-(4-fluorophenyl)-1H-pyrazole
• 618098-30-9
• MFCD04122812

• MDL： MFCD04122812
• Inchi： 1S/C15H11ClFN3/c16-11-2-1-3-13(8-11)20-15(18)9-14(19-20)10-4-6-12(17)7-5-10/h1-9H,18H2
• InChI Key： RLEPIXFIWCZQGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=CC(C2C=CC(=CC=2)F)=N1)N

Computed Properties

• Exact Mass: 287.06300
• Monoisotopic Mass: 287.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 4.49520

1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE

Comprehensive Overview of 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE (CAS No. 618098-30-9)

1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE, with the CAS number 618098-30-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, known for its versatile applications in drug discovery and material science. The presence of both chlorophenyl and fluorophenyl groups in its structure enhances its potential as a building block for bioactive molecules, making it a subject of interest for researchers exploring kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE has surged due to their role in developing targeted therapies for chronic diseases. Researchers are particularly intrigued by its potential in modulating enzyme activity and receptor binding, which aligns with current trends in personalized medicine. The compound's unique molecular framework also makes it a candidate for high-throughput screening in drug development pipelines.

The synthesis of 618098-30-9 involves multi-step organic reactions, often starting from 3-chlorophenylhydrazine and 4-fluorophenylacetonitrile. Its structural stability and solubility profile have been optimized for use in in vitro assays, a topic frequently searched by medicinal chemists. Recent publications highlight its utility in designing selective inhibitors for inflammatory pathways, a hot topic in autoimmune disease research.

From an industrial perspective, 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE is manufactured under strict Good Manufacturing Practices (GMP) to ensure purity levels exceeding 98%. Analytical techniques such as HPLC and NMR spectroscopy are employed for quality control, addressing common queries about compound characterization. Its thermal stability (decomposition point >250°C) makes it suitable for high-temperature applications in material science.

Environmental and safety studies confirm that CAS 618098-30-9 exhibits low ecotoxicity, a crucial factor for green chemistry initiatives. This aligns with growing consumer interest in sustainable chemical production. The compound's biodegradation profile has been extensively documented, responding to frequent searches about environmental impact assessment of specialty chemicals.

In the context of intellectual property, several patents reference 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE as a key intermediate, particularly in cancer immunotherapy formulations. This connects to trending searches about novel adjuvant systems in vaccine development. The compound's structure-activity relationship (SAR) has been mapped against various biological targets, providing valuable data for computational drug design platforms.

Market analysts project steady growth for pyrazole derivatives like 618098-30-9, driven by expanding contract research organization (CRO) activities in Asia-Pacific regions. This addresses frequent queries about chemical sourcing trends. The compound's cost-effectiveness compared to analogous bicyclic amines contributes to its commercial viability.

For researchers investigating structure-property relationships, 1-(3-CHLOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE serves as an excellent model compound due to its predictable crystallization behavior. Recent advancements in cryo-electron microscopy have enabled detailed study of its molecular packing patterns, a subject of numerous academic citations.

Quality assurance protocols for CAS 618098-30-9 typically include residual solvent analysis and heavy metal screening, addressing regulatory concerns in pharmaceutical excipient manufacturing. These procedures align with current ICH guidelines, a frequently searched topic among quality control professionals.

Future research directions for this compound may explore its potential in photodynamic therapy applications, given its moderate UV absorption characteristics. This connects with emerging interest in non-invasive treatment modalities. The compound's electron-withdrawing properties also make it relevant for organic electronic materials development, particularly in OLED technology.